Cas no 30057-62-6 (Carbanilic acid, p-(ethylsulfonyl)-,octyl ester (8CI))

• Product Name: Carbanilic acid, p-(ethylsulfonyl)-,octyl ester (8CI)
• CAS No: 30057-62-6
• MF: C₁₇H₂₇NO₄S
• MW: 341.465584039688
• CID: 322497
• PubChem ID: 267635
• Update Time: 2025-04-19

Carbanilic acid, p-(ethylsulfonyl)-,octyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid, p-(ethylsulfonyl)-,octyl ester (8CI)
• Octyl [4-(ethanesulfonyl)phenyl]carbamate
• NSC-107169
• 30057-62-6
• DTXSID50952469
• NSC107169

• Inchi： 1S/C17H27NO4S/c1-3-5-6-7-8-9-14-22-17(19)18-15-10-12-16(13-11-15)23(20,21)4-2/h10-13H,3-9,14H2,1-2H3,(H,18,19)
• InChI Key： MVZDLEUUUPJJKI-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)NC(=O)OCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 341.16621
• Monoisotopic Mass: 341.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 72.47